Cas no 2648925-65-7 ((2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid
• CAS No: 2648925-65-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5958578
• PubChem ID: 165722939
• Update Time: 2025-06-08

(2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid
• (2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylpentanoic acid
• EN300-1510744
• 2648925-65-7

• Inchi： 1S/C28H36N2O5/c1-5-18(4)24(25(31)32)30-26(33)28(6-2,7-3)17-29-27(34)35-16-23-21-14-10-8-12-19(21)20-13-9-11-15-22(20)23/h8-15,18,23-24H,5-7,16-17H2,1-4H3,(H,29,34)(H,30,33)(H,31,32)/t18?,24-/m0/s1
• InChI Key： KEJAZQKDRQIAIN-LUTIACGYSA-N
• SMILES： O(C(NCC(C(N[C@H](C(=O)O)C(C)CC)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid

Introduction to (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic Acid (CAS No. 2648925-65-7)

The compound (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid, identified by its CAS number 2648925-65-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule, featuring a complex amino acid derivative structure, has garnered attention for its potential applications in drug development and biotechnology. Its unique chemical architecture, characterized by a chiral center and multiple functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for highly specialized and effective pharmaceutical agents has driven extensive research into novel compounds with tailored biological activities. The structural features of (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid make it particularly interesting for scientists investigating mechanisms of action that involve precise molecular interactions. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and can influence the compound's solubility and reactivity.

The synthesis of this compound involves sophisticated organic chemistry techniques, including stereoselective reactions to ensure the preservation of the (S)-configuration at the chiral center. This level of precision is crucial for compounds intended for therapeutic use, where stereochemistry can significantly impact efficacy and safety. The introduction of the 3-methylpentanoic acid moiety further enhances the molecule's complexity, potentially contributing to its binding affinity and metabolic stability.

Current research in pharmaceutical chemistry increasingly emphasizes the development of molecules that can modulate biological pathways with high specificity. The (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid structure, with its combination of polar and non-polar regions, suggests potential for interactions with both hydrophilic and hydrophobic targets. This characteristic is particularly valuable in designing drugs that must navigate biological membranes or interact with intracellular receptors.

One of the most exciting aspects of this compound is its potential application in the development of enzyme inhibitors. The amino acid-like backbone and the presence of multiple amide bonds provide a scaffold that can be engineered to mimic natural substrates or transition states, thereby inhibiting specific enzymatic activities. For instance, modifications to the fluorenylmethoxycarbonyl group could enhance binding to proteases or kinases, which are often implicated in disease pathways such as cancer or inflammation.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. The incorporation of a 9H-fluorene moiety into the molecule not only adds complexity but also potentially improves pharmacokinetic properties such as bioavailability and metabolic resistance. Fluorene derivatives are known to exhibit enhanced stability against enzymatic degradation, making them attractive for long-term therapeutic applications. Additionally, the fluorescence properties of fluorene can be exploited for imaging applications, offering dual functionality as both a therapeutic agent and a diagnostic tool.

Recent studies have begun to explore the use of chiral amino acid derivatives in drug design, recognizing that enantiomeric purity can significantly influence drug efficacy and side effects. The (S)-configuration at the central carbon atom in (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid is likely a result of careful synthetic planning to ensure optimal biological activity. Such stereochemical control is essential for compounds intended for clinical use, where even minor deviations from the desired configuration can lead to suboptimal outcomes.

The versatility of this compound also extends to its potential use as a building block for more complex molecules. In drug discovery pipelines, simple yet functionalized compounds like this one are often used as starting points for structure-based drug design. By modifying specific functional groups or appending additional molecular fragments, researchers can generate libraries of derivatives with tailored properties. This approach has been instrumental in identifying lead compounds for various therapeutic areas.

In conclusion, the compound (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid (CAS No. 2648925-65-7) represents a significant contribution to pharmaceutical chemistry. Its complex structure, featuring multiple functional groups and a chiral center, positions it as a versatile tool for drug development. The potential applications in enzyme inhibition, coupled with its favorable pharmacokinetic properties derived from fluorinated aromatic rings, make it an intriguing candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.